trans-Methyl 6-methylpiperidine-3-carboxylate hydrochloride

• IUPAC Name: methyl (3R,6R)-6-methylpiperidine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C8H15NO2.ClH/c1-6-3-4-7(5-9-6)8(10)11-2;/h6-7,9H,3-5H2,1-2H3;1H/t6-,7-;/m1./s1
• InChI Key: COCIOCKRYRXGEP-ZJLYAJKPSA-N
• Canonical SMILES: CC1CCC(CN1)C(=O)OC.Cl
• Isomeric SMILES: C[C@@H]1CC[C@H](CN1)C(=O)OC.Cl
• Molecular Formula: C8H16ClNO2
• Related CAS: 1009376-86-6
• Molecular Weight: 193.67 g/mol
• CAS No.: 1009377-11-0

Description

trans-Methyl 6-methylpiperidine-3-carboxylate hydrochloride: is a chemical compound with the molecular formula C8H16ClNO2 . It is a derivative of piperidine, a six-membered ring containing one nitrogen atom. This compound is often used in various chemical and pharmaceutical research applications due to its unique structural properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of trans-Methyl 6-methylpiperidine-3-carboxylate hydrochloride typically involves the following steps:

Starting Material: The synthesis begins with 6-methylpiperidine, which is reacted with methyl chloroformate in the presence of a base such as triethylamine.

Reaction Conditions: The reaction is carried out under anhydrous conditions to prevent hydrolysis of the ester. The temperature is maintained at around 0-5°C to control the reaction rate.

Purification: The resulting product is purified using techniques such as recrystallization or column chromatography to obtain the pure this compound.

Industrial Production Methods: In an industrial setting, the production of this compound follows similar synthetic routes but on a larger scale. The process involves:

Bulk Reactors: Large-scale reactors are used to carry out the reaction under controlled conditions.

Continuous Monitoring: The reaction parameters such as temperature, pressure, and pH are continuously monitored to ensure optimal yield and purity.

Automated Purification: Advanced purification techniques such as high-performance liquid chromatography (HPLC) are employed to achieve high purity levels.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: trans-Methyl 6-methylpiperidine-3-carboxylate hydrochloride can undergo oxidation reactions to form corresponding N-oxides.

Reduction: The compound can be reduced to form secondary amines using reducing agents like lithium aluminum hydride.

Substitution: It can participate in nucleophilic substitution reactions where the ester group is replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid are commonly used.

Reduction: Lithium aluminum hydride or sodium borohydride are typical reducing agents.

Substitution: Nucleophiles like amines or thiols are used under basic conditions.

Major Products Formed:

Oxidation: N-oxides of this compound.

Reduction: Secondary amines.

Substitution: Various substituted piperidine derivatives.

Scientific Research Applications

Chemistry:

• Used as a building block in the synthesis of complex organic molecules.
• Employed in the development of new catalysts and ligands for chemical reactions .

Biology:

• Investigated for its potential as a precursor in the synthesis of biologically active compounds.
• Studied for its interactions with biological macromolecules .

Medicine:

• Explored for its potential use in the development of new pharmaceuticals.
• Evaluated for its pharmacological properties and therapeutic potential .

Industry:

• Utilized in the production of specialty chemicals and intermediates.
• Applied in the manufacturing of agrochemicals and fine chemicals .

Mechanism of Action

The mechanism of action of trans-Methyl 6-methylpiperidine-3-carboxylate hydrochloride involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The exact pathways and molecular targets depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

• trans-Methyl 6-methylpiperidine-3-carboxylate
• trans-Methyl 6-methylpiperidine-3-carboxylate free base
• 6-methylpiperidine-3-carboxylate derivatives

Comparison:

• Structural Uniqueness: trans-Methyl 6-methylpiperidine-3-carboxylate hydrochloride has a unique combination of a piperidine ring with a methyl ester and hydrochloride group, which distinguishes it from other similar compounds.
• Reactivity: The presence of the hydrochloride group enhances its solubility and reactivity in various chemical reactions.
• Applications: While similar compounds may have overlapping applications, this compound is particularly valued for its specific reactivity and solubility properties .